Cas no 1248151-36-1 (1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1248151-36-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5564182
• PubChem ID: 62055388
• Update Time: 2025-06-09

1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(1-methylethyl)-1-(1-methylpropyl)-
• 1-(Sec-butyl)-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid
• 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H17N3O2/c1-5-7(4)13-9(6(2)3)8(10(14)15)11-12-13/h6-7H,5H2,1-4H3,(H,14,15)
• InChI Key： MTJSFTJIHQJOLX-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)C(C(C)C)=C(C(O)=O)N=N1

Additional information on 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248151-36-1)

1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248151-36-1) is a specialized triazole derivative that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatile applications. The presence of both butan-2-yl and propan-2-yl substituents, along with a carboxylic acid functional group, imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid for its potential role in drug discovery and development. Its structural features align with the growing trend of designing small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

The synthesis of CAS No. 1248151-36-1 typically involves click chemistry methodologies, which are highly efficient and selective. This approach is favored in modern organic synthesis due to its compatibility with green chemistry principles, a topic of increasing importance in sustainable research. The compound's carboxylic acid moiety further enhances its utility, enabling facile derivatization into esters, amides, or other functionalized derivatives for diverse applications.

From an industrial perspective, 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is explored for its potential in agrochemical formulations. Its structural motifs are analogous to those found in commercially successful pesticides and herbicides, driving interest in its use as a bioactive scaffold. Additionally, the compound's stability and solubility profile make it a candidate for material science applications, such as polymer additives or corrosion inhibitors.

As the scientific community continues to investigate triazole derivatives, questions often arise about their structure-activity relationships (SAR) and mechanisms of action. For CAS No. 1248151-36-1, ongoing studies focus on optimizing its pharmacological profile while minimizing off-target effects. This aligns with the broader industry shift toward precision medicine and targeted therapies, where compounds like this play a pivotal role.

In summary, 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising chemical entity with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and advanced materials underscores its importance in contemporary research. Future developments will likely explore its commercialization potential and scalability, addressing key challenges in synthetic accessibility and cost-effectiveness.